Cas no 202917-00-8 (Quinoline, 6,7-dimethoxy-4-(3-methylphenoxy)-)

• Product Name: Quinoline, 6,7-dimethoxy-4-(3-methylphenoxy)-
• CAS No: 202917-00-8
• MF: C₁₈H₁₇NO₃
• MW: 295.332484960556
• CID: 1395888
• Update Time: 2024-08-15

Quinoline, 6,7-dimethoxy-4-(3-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 6,7-dimethoxy-4-(3-methylphenoxy)-

• Inchi： 1S/C18H17NO3/c1-12-5-4-6-13(9-12)22-16-7-8-19-15-11-18(21-3)17(20-2)10-14(15)16/h4-11H,1-3H3
• InChI Key： DKQOYJJIXRSARC-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=C(OC)C=2)C(OC2=CC=CC(C)=C2)=CC=1

Computed Properties

• Exact Mass: 295.12091
• Monoisotopic Mass: 295.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6A^2

Experimental Properties

• Density: 1.173±0.06 g/cm3(Predicted)
• Boiling Point: 435.8±40.0 °C(Predicted)
• PSA: 40.58
• pka: 6.30±0.30(Predicted)